Cas no 474766-30-8 (3-(propylamino)pyrrolidine-2,5-dione)

• Product Name: 3-(propylamino)pyrrolidine-2,5-dione
• CAS No: 474766-30-8
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 1018491
• PubChem ID: 15525571
• Update Time: 2025-11-02

3-(propylamino)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione,3-(propylamino)-(9CI)
• 3-(Propylamino)-2,5-pyrrolidinedione
• 3-(propylamino)pyrrolidine-2,5-dione
• 2,5-PYRROLIDINEDIONE, 3-(PROPYLAMINO)-
• AKOS003631471
• DB-280976
• Z57157218
• G37643
• 474766-30-8
• AKOS017269086
• CS-0252678
• EN300-61201
• F1024-0007

• Inchi： 1S/C7H12N2O2/c1-2-3-8-5-4-6(10)9-7(5)11/h5,8H,2-4H2,1H3,(H,9,10,11)
• InChI Key： ISCOKDCBGVPLPL-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1)=O)NCCC

Computed Properties

• Exact Mass: 156.089877630g/mol
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 58.2Ų

Additional information on 3-(propylamino)pyrrolidine-2,5-dione

Comprehensive Overview of 3-(Propylamino)pyrrolidine-2,5-dione (CAS No. 474766-30-8)

3-(Propylamino)pyrrolidine-2,5-dione (CAS No. 474766-30-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a pyrrolidine-2,5-dione derivative, is characterized by its unique molecular structure, which includes a propylamino group attached to the pyrrolidine ring. Its chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in 3-(propylamino)pyrrolidine-2,5-dione is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role as a building block for novel pharmaceuticals, especially those targeting neurological disorders such as epilepsy, Alzheimer's disease, and Parkinson's disease. The compound's ability to modulate specific biochemical pathways has made it a subject of extensive study in medicinal chemistry and neuropharmacology.

One of the key advantages of 3-(propylamino)pyrrolidine-2,5-dione is its versatility in synthetic chemistry. Its reactive sites allow for various modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial for optimizing drug candidates, as it facilitates the fine-tuning of pharmacokinetic and pharmacodynamic profiles. As a result, this compound is frequently utilized in high-throughput screening (HTS) and structure-activity relationship (SAR) studies.

In addition to its pharmaceutical applications, 3-(propylamino)pyrrolidine-2,5-dione has also found use in agricultural chemistry. Its structural features make it a promising candidate for the development of plant growth regulators and pest control agents. The compound's ability to interact with biological systems at the molecular level has opened new avenues for sustainable agriculture, aligning with the global push for eco-friendly agrochemicals.

The market for 3-(propylamino)pyrrolidine-2,5-dione is expected to grow steadily, driven by increasing demand from the pharmaceutical and agricultural sectors. Recent advancements in green chemistry and sustainable synthesis have further enhanced its appeal, as researchers seek environmentally benign methods for its production. Companies specializing in fine chemicals and custom synthesis are actively investing in scalable processes to meet this rising demand.

For researchers and industry professionals, understanding the synthetic routes and purification techniques for 3-(propylamino)pyrrolidine-2,5-dione is essential. The compound's stability and solubility properties must be carefully considered during formulation to ensure optimal performance in end-use applications. Analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and validate its purity.

In conclusion, 3-(propylamino)pyrrolidine-2,5-dione (CAS No. 474766-30-8) represents a fascinating area of research with broad implications for multiple industries. Its potential in drug development, agricultural innovation, and sustainable chemistry underscores its importance as a versatile chemical intermediate. As scientific understanding of its mechanisms deepens, this compound is poised to play an even greater role in addressing some of the most pressing challenges in health and agriculture.